Cas no 797789-01-6 (1-Hexyl-2,3-dimethylimidazolium trifluoromethansulfonate)
797789-01-6 structure
Product Name:1-Hexyl-2,3-dimethylimidazolium trifluoromethansulfonate
CAS No:797789-01-6
MF:C12H21F3N2O3S
MW:330.3669526577
MDL:MFCD03427625
CID:984861
Update Time:2025-04-20
1-Hexyl-2,3-dimethylimidazolium trifluoromethansulfonate Chemical and Physical Properties
Names and Identifiers
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- 1-Hexyl-2,3-dimethylimidazolium trifluoromethansulfonate
- 1-hexyl-2,3-dimethylimidazol-3-ium,trifluoromethanesulfonate
- NULL
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- MDL： MFCD03427625
- Inchi： 1S/C11H21N2.CHF3O3S/c1-4-5-6-7-8-13-10-9-12(3)11(13)2;2-1(3,4)8(5,6)7/h9-10H,4-8H2,1-3H3;(H,5,6,7)/q+1;/p-1
- InChI Key： BQBJIBLQQWXKBH-UHFFFAOYSA-M
- SMILES： S(C(F)(F)F)(=O)(=O)[O-].N1(C=C[N+](C)=C1C)CCCCCC
Computed Properties
- Exact Mass: 330.12200
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 281
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not available
- PSA: 74.39000
- LogP: 3.33350
- Solubility: Not available
1-Hexyl-2,3-dimethylimidazolium trifluoromethansulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A526352-1g |
1-Hexyl-2,3-dimethyl-1H-imidazol-3-ium trifluoromethanesulfonate |
797789-01-6 | 98% | 1g |
$5.0 | 2025-02-21 | |
| Ambeed | A526352-5g |
1-Hexyl-2,3-dimethyl-1H-imidazol-3-ium trifluoromethanesulfonate |
797789-01-6 | 98% | 5g |
$6.0 | 2025-02-21 | |
| Ambeed | A526352-25g |
1-Hexyl-2,3-dimethyl-1H-imidazol-3-ium trifluoromethanesulfonate |
797789-01-6 | 98% | 25g |
$16.0 | 2025-02-21 | |
| Ambeed | A526352-100g |
1-Hexyl-2,3-dimethyl-1H-imidazol-3-ium trifluoromethanesulfonate |
797789-01-6 | 98% | 100g |
$56.0 | 2025-02-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H857106-25g |
1-Hexyl-2,3-Dimethylimidazolium Trifluoromethansulfonate |
797789-01-6 | 98% | 25g |
1,890.90 | 2021-05-17 | |
| eNovation Chemicals LLC | D525708-25g |
1-Hexyl-2,3-dimethyl-1H-imidazol-3-ium trifluoromethanesulfonate |
797789-01-6 | 97% | 25g |
$100 | 2024-05-23 | |
| Aaron | AR008M20-1g |
1-Hexyl-2,3-dimethyl-1H-imidazol-3-ium trifluoromethanesulfonate |
797789-01-6 | 98% | 1g |
$4.00 | 2025-02-10 | |
| Aaron | AR008M20-5g |
1-Hexyl-2,3-dimethyl-1H-imidazol-3-ium trifluoromethanesulfonate |
797789-01-6 | 98% | 5g |
$7.00 | 2025-02-10 | |
| Aaron | AR008M20-10g |
1-Hexyl-2,3-dimethyl-1H-imidazol-3-ium trifluoromethanesulfonate |
797789-01-6 | 98% | 10g |
$12.00 | 2025-02-10 | |
| Aaron | AR008M20-25g |
1-Hexyl-2,3-dimethyl-1H-imidazol-3-ium trifluoromethanesulfonate |
797789-01-6 | 98% | 25g |
$28.00 | 2025-02-10 |
1-Hexyl-2,3-dimethylimidazolium trifluoromethansulfonate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:797789-01-6)1-己基-2,3-二甲基咪唑三氟甲磺酸盐
Order Number:LE26660538
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:57
Price ($):discuss personally
Email:18501500038@163.com
1-Hexyl-2,3-dimethylimidazolium trifluoromethansulfonate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:797789-01-6)1-己基-2,3-二甲基咪唑三氟甲磺酸盐
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry